Cas no 2172605-03-5 (3-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-yloxolan-3-ol)

• Product Name: 3-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-yloxolan-3-ol
• CAS No: 2172605-03-5
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5978322
• PubChem ID: 165746936
• Update Time: 2025-07-09

3-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-yloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-yloxolan-3-ol
• 3-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]oxolan-3-ol
• 2172605-03-5
• EN300-1642692

• Inchi： 1S/C12H21NO3/c14-8-11(12(15)3-6-16-9-12)7-13-4-1-10(11)2-5-13/h10,14-15H,1-9H2
• InChI Key： DFQXVYPMEQYZAF-UHFFFAOYSA-N
• SMILES： OC1(COCC1)C1(CO)CN2CCC1CC2

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52.9Ų

Additional information on 3-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-yloxolan-3-ol

Professional Introduction to Compound with CAS No. 2172605-03-5 and Product Name: 3-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yloxolan-3-ol

The compound identified by the CAS number 2172605-03-5 and the product name 3-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yloxolan-3-ol represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic scaffolds that have garnered considerable attention due to their structural complexity and biological activity. The presence of both azabicyclo[2.2.2]octane and oxolan moieties in its structure imparts unique chemical and pharmacological properties, making it a subject of intense research interest.

In recent years, the development of novel therapeutic agents has been heavily influenced by the discovery and optimization of bioactive molecules derived from complex cyclic systems. The 3-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yloxolan-3-ol structure exemplifies this trend, as it combines elements that are known to interact favorably with biological targets. The azabicyclo[2.2.2]octane ring is a privileged scaffold in drug design, often exhibiting favorable pharmacokinetic properties due to its rigid three-membered nitrogen-containing ring, which can mimic the binding pockets of enzymes or receptors. Meanwhile, the oxolan ring introduces additional functional diversity, enabling various chemical modifications that can enhance binding affinity or metabolic stability.

One of the most compelling aspects of this compound is its potential as a precursor for the development of novel bioactive entities. The hydroxymethyl group at the 3-position of the oxolan ring provides a versatile handle for further derivatization, allowing chemists to explore modifications that could lead to improved solubility, bioavailability, or target specificity. This flexibility has been exploited in several recent studies where similar scaffolds have been used to develop compounds with antimicrobial, anti-inflammatory, and even anticancer activities.

Recent advancements in computational chemistry have further highlighted the promise of this molecule. Molecular modeling studies have suggested that the 1-azabicyclo[2.2.2]octan core can effectively engage with specific residues in protein binding sites, making it an attractive candidate for structure-based drug design. These simulations have provided valuable insights into how subtle changes in the molecular structure can modulate binding interactions, guiding synthetic efforts toward more potent and selective derivatives.

The integration of this compound into drug discovery pipelines has been facilitated by its well-defined synthetic pathways. Researchers have demonstrated efficient synthetic routes that construct both the azabicyclo[2.2.2]octane and oxolan moieties in a convergent manner, reducing the overall complexity of multi-step syntheses. Such methodologies are crucial for scaling up production and for exploring library-based approaches where large numbers of analogs can be generated rapidly.

In addition to its structural appeal, 3-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yloxolan-3-ol has shown promise in preliminary pharmacological evaluations. Early studies have indicated that derivatives of this scaffold exhibit interesting interactions with biological targets relevant to several therapeutic areas. For instance, modifications at the hydroxymethyl position have been found to influence receptor binding affinity significantly, suggesting that this moiety plays a critical role in determining biological activity.

The growing interest in heterocyclic compounds like this one is also driven by their potential environmental sustainability benefits compared to traditional acyclic molecules. The cyclic nature of these compounds often leads to improved metabolic stability and reduced clearance rates, which can translate into lower dosages and fewer side effects for patients.

As research continues to uncover new applications for this class of molecules, collaborations between synthetic chemists and biologists are becoming increasingly important for translating laboratory findings into clinical reality. The 1-azabicyclo[2.2.2]octan core provides a robust platform for such interdisciplinary efforts, enabling researchers to explore diverse chemical space while maintaining structural integrity.

The future prospects for compounds like 2172605-03-5 are bright, particularly as new technologies emerge that allow for rapid screening and optimization of bioactive molecules at an unprecedented scale. Advances in high-throughput screening (HTS) combined with artificial intelligence-driven de novo design methods are expected to accelerate the discovery process further.

In conclusion, the compound identified as CAS No 2172605-03-5 and named 3-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yloxolan-3-ol represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity profiles。 Its potential as a scaffold for novel drug candidates underscores its importance as a subject of ongoing research。 As scientists continue to unravel its full therapeutic potential， this molecule is poised to make meaningful contributions to human health through innovative drug development efforts worldwide。